Cas no 1247569-13-6 (Cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)-
• CAS No: 1247569-13-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5295719
• Update Time: 2025-10-31

Cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethylphenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(2,3-Dimethylphenyl)cyclopropanecarboxylic Acid
• (1S,2S)-2-(2,3-Dimethylphenyl)cyclopropanecarboxylic Acid
• SY266476
• SY266477
• 2-(2,3-dimethylphenyl)cyclopropane-1-carboxylicacid
• Cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)-

• Inchi： 1S/C12H14O2/c1-7-4-3-5-9(8(7)2)10-6-11(10)12(13)14/h3-5,10-11H,6H2,1-2H3,(H,13,14)
• InChI Key： RQHJBMMNVBUAHV-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on Cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)-

Cyclopropanecarboxylic Acid, 2-(2,3-Dimethylphenyl)-: A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)-, also known by its CAS number 1247569-13-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique cyclopropane ring structure, which contributes to its distinctive chemical properties. The presence of the cyclopropane group and the substituted phenyl ring makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The synthesis of cyclopropanecarboxylic acid derivatives has been a topic of extensive research due to their stability and reactivity. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring under mild conditions. These advancements have not only improved the synthetic efficiency but also opened new avenues for exploring the chemical space of related compounds.

In terms of applications, cyclopropanecarboxylic acid derivatives have shown promise in the pharmaceutical industry. The compound's ability to form stable bonds with other molecules makes it a valuable building block in drug design. For example, studies have demonstrated that certain derivatives exhibit potent anti-tumor activity by targeting specific enzymes involved in cancer cell proliferation. This highlights the potential of cyclopropanecarboxylic acid as a lead compound for developing novel therapeutic agents.

Beyond pharmaceuticals, cyclopropanecarboxylic acid has also found applications in materials science. The compound's rigid structure and reactivity make it an ideal candidate for polymer synthesis. Recent research has focused on incorporating cyclopropanecarboxylic acid into polymeric materials to enhance their mechanical properties and thermal stability. For instance, polymers synthesized with this compound have shown improved tensile strength and resistance to high temperatures, making them suitable for use in high-performance applications such as aerospace and electronics.

The environmental impact of cyclopropanecarboxylic acid derivatives is another area of active research. Scientists are investigating the biodegradability and toxicity of these compounds to ensure their safe use in industrial and consumer applications. Preliminary studies suggest that certain derivatives exhibit low toxicity and can be biodegraded under specific conditions, which is a positive step toward sustainable chemistry.

In conclusion, cyclopropanecarboxylic acid, 2-(2,3-dimethylphenyl)- (CAS No. 1247569-13-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and reactivity make it a valuable tool in organic synthesis, drug design, and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing modern chemistry.